Cas no 480-18-2 (Taxifolin)

Taxifolin is a natural flavonoid antioxidant exhibiting potent scavenging activity against free radicals. Its efficacy in combating oxidative stress makes it an attractive candidate for application in food and cosmetic industries, where preservation of quality and stability are paramount, while also contributing to enhanced consumer well-being through its potential anti-inflammatory effects.
Taxifolin structure
Taxifolin structure
Product Name:Taxifolin
CAS No:480-18-2
MF:C15H12O7
MW:304.251585006714
MDL:MFCD00006845
CID:37661
PubChem ID:24887336
Update Time:2025-09-04

Taxifolin Chemical and Physical Properties

Names and Identifiers

    • Taxifolin
    • (+)-3,3',4',5,7-PENTAHYDROXYFLAVANONE
    • 3,3',4',5,7-PENTAHYDROXYFLAVANONE
    • (2R,3R)-DIHYDROQUERCETIN
    • (2R,3R)-3,3',4',5,7-PENTAHYDROXYFLAVANONE
    • 3,5,7,3',4'-PENTAHYDROXYFLAVANONE
    • (+)-DIHYDROQUERCETIN
    • DIHYDROQUERCETIN
    • (+)-TAXIFOLIN
    • (+)-trans Taxifolin
    • (3R)-2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-2,3-dihydro-4H-chromen-4-one
    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
    • TAXIFOLIN, (+)-(P) PrintBack
    • Taxifoliol
    • (2R,3R)-3,3′,4′,5,7-Pentahydroxyflavanone
    • [ "3", "3'", "4'", "5", "7-Pentahydroxyflavanone" ]
    • 3
    • Distylin
    • TAXIFOLIN-(+)
    • Lavitol
    • Lariksin
    • taxifolin (dihydroquercetin)
    • trans-Dihydroquercetin
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
    • (+)-trans-Taxifolin
    • (2R,3R)-2-(3,4-DIHYDROXYPHENYL)-3,5,7-TRIHYDROXY-2,3-DIHYDRO-4H-CHROMEN-4-ONE
    • (+/-)-Taxifol
    • 3,3',4',5,7-Pentahydroxyflavanone; Taxifolin
    • (2R,3R)-2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
    • (2R,3R)-Taxifolin
    • (2R-trans)-2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-4-benzopyrone
    • MDL: MFCD00006845
    • Inchi: 1S/C15H12O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,14-19,21H
    • InChI Key: CXQWRCVTCMQVQX-UHFFFAOYSA-N
    • SMILES: OC1C(=O)C2C(=CC(=CC=2O)O)OC1C1C=C(O)C(O)=CC=1
    • BRN: 5299277

Computed Properties

  • Exact Mass: 304.05800
  • Monoisotopic Mass: 304.05830272 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 998
  • XLogP3: 1.5
  • Topological Polar Surface Area: 127
  • Molecular Weight: 304.25

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3326 (rough estimate)
  • Melting Point: 242°C(lit.)
  • Boiling Point: 687.6℃/760mmHg
  • Flash Point: 264.2 °C
  • Refractive Index: 1.4790 (estimate)
  • PSA: 127.45000
  • LogP: 1.18630
  • Specific Rotation: +42° - +48° (acetone 50%, H2O)
  • λmax: 292(MeOH)(lit.)
  • Solubility: Not determined

Taxifolin Security Information

Taxifolin Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Taxifolin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Taxifolin Production Method

Production Method 1

Reaction Conditions
1.1C:H2SO4, S:MeOH, 1 h, rt
2.1R:NaH, S:DMF, overnight, 0°C
2.2R:NH4Cl, S:H2O
3.1R:NaOH, S:MeOH, S:THF, overnight, rt
1.1R:NaH, S:DMF, 10 min, 0°C
1.25 h, -5°C
1.3R:NH4Cl, S:H2O
2.1R:O(C(=O)CF3)2, S:CH2Cl2, -5°C; 5 min, -5°C
2.2S:CH2Cl2, 30 min, -5°C
2.3R:NH4Cl, S:H2O
3.1R:NaOH, R:H2O2, S:MeOH, S:H2O, 5 h, rt
4.1R:HCl, S:MeOH, S:H2O, S:THF, 2 h, 55°C
5.1
Reference
Total Synthesis of the Natural Products Ulmoside A and (2R,3R)-Taxifolin-6-C-β-D-glucopyranoside
By Macha, Lingamurthy et al, Synlett, 2020, 31(11), 1097-1101

Production Method 2

Reaction Conditions
1.1R:K2CO3, S:Me2CO, rt → 5°C
1.215 min, < 5°C; 30 min, rt
1.3R:H2O, cooled
1.1R:NaH, S:DMF, 0-5°C
1.215 min, < 5°C; 30 min, rt
1.3R:H2O, cooled
2.1R:KOH, S:EtOH, 3 h, rt
3.1R:NaOH, R:H2O2, S:H2O, S:MeOH, 3 h, rt
4.1R:HCl, S:MeOH, 25 min, 55°C
5.1
Reference
Stereospecific inhibition of nitric oxide production in macrophage cells by flavanonols: Synthesis and the structure-activity relationship
By Jiang, Wen-Jun et al, Bioorganic & Medicinal Chemistry, 2015, 23(21), 6922-6929

Production Method 3

Reaction Conditions
1.1C:75991-44-5, C:9039-06-9
Reference
Prodn. of carminic acid by metabolically engineered Escherichia coli
By Yang, Dongsoo et al, Journal of the American Chemical Society, 2021, 143(14), 5364-5377

Production Method 4

Reaction Conditions
1.1R:R:O2, R:Na ascorbate, R:Fe, C:75991-43-4
Reference
Improvement of catechin production in Escherichia coli through combinatorial metabolic engineering
By Zhao, Shujuan et al, Metabolic Engineering, 2015, 28, 43-53

Production Method 5

Reaction Conditions
1.1C:1435939-45-9, S:Me2CO, 24 h, 45°C
Reference
Preparative method for isosilybin isolation based on enzymatic kinetic resolution of silymarin mixture
By Gazak, Radek et al, Process Biochemistry (Oxford, 2013, 48(1), 184-189

Production Method 6

Reaction Conditions
1.1R:NaH, S:DMF, 1 h, 0°C → rt
1.2S:DMF, 4 h, 0°C → rt
1.1R:BBr3, S:CH2Cl2, 1 h, 4°C
2.1R:K2CO3, S:Me2CO, 1 d, rt
3.1R:KOH, S:MeOH, 2 d, rt
4.1R:NaOH, R:H2O2, S:H2O, S:MeOH, 1 d, rt
5.1R:HCl, S:MeOH, 1 h, 45°C
6.1
Reference
Site-specific Inhibitory Mechanism for Amyloid β42 Aggregation by Catechol-type Flavonoids Targeting the Lys Residues
By Sato, Mizuho et al, Journal of Biological Chemistry, 2013, 288(32), 23212-23224

Taxifolin Raw materials

Taxifolin Preparation Products

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:480-18-2)Taxifolin
Order Number:LE1087;LE10388
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:480-18-2)Taxifolin
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Quantity:200kg
Purity:99.9%
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Xiamen PinR Bio-tech Co., Ltd.
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(CAS:480-18-2)Taxifolin
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Quantity:1kg
Purity:97%
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Hubei Cuiyuan Biotechnology Co.,Ltd
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(CAS:480-18-2)Taxifolin
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Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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Amadis Chemical Company Limited
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(CAS:480-18-2)Taxifolin
Order Number:A827422
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:26
Price ($):210.0/969.0
Email:sales@amadischem.com

Taxifolin Spectrogram

GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Taxifolin Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:480-18-2)Taxifolin
LE1087;LE10388
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:480-18-2)Taxifolin
sfd1360
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email